6-Chloro-N-(oxan-4-ylmethyl)pyridin-3-amine

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• SMILES: C1COCCC1CNC2=CN=C(C=C2)Cl
• InChI: InChI=1S/C11H15ClN2O/c12-11-2-1-10(8-14-11)13-7-9-3-5-15-6-4-9/h1-2,8-9,13H,3-7H2
• InChIKey: JLKAWHGMSZBBPW-UHFFFAOYSA-N

Structural Identity and Specifications

6-Chloro-N-(oxan-4-ylmethyl)pyridin-3-amine (CAS 1378034-61-7) is a heterocyclic aromatic amine belonging to the class of 3-aminopyridine derivatives. It bears a chlorine atom at the pyridine 6-position and an oxan-4-ylmethyl (tetrahydropyran-4-ylmethyl) substituent on the exocyclic amine nitrogen . With a molecular formula of C₁₁H₁₅ClN₂O and a molecular weight of 226.70 g·mol⁻¹, this compound is catalogued by multiple suppliers as a screening compound and synthetic building block, offered at purities typically ranging from 90% to 97% . Its canonical SMILES is Clc1ccc(NCC2CCOCC2)cn1 and its InChIKey is JLKAWHGMSZBBPW-UHFFFAOYSA-N . The compound occupies a specific structural niche among chlorinated pyridin-3-amine building blocks, distinguished by the combination of a 6-chloro substituent, a 3-amino linkage, and an oxan-4-ylmethyl N-substituent incorporating a methylene spacer.

Synthetic building block 6-Chloro handle for Pd-catalyzed cross-coupling diversification

Library synthesis Secondary amine enables parallel N-functionalization

Regiochemistry 3-Aminopyridine core for specific pharmacophore design

Why Substitution Requires Quantitative Evidence

Within the pyridin-3-amine building block family, substitution at the pyridine 6-position, the amine nitrogen, and the regioisomeric position of the amine on the pyridine ring each independently modulate reactivity, physicochemical properties, and downstream synthetic utility . A seemingly conservative swap—for example, replacing the 3-amine regioisomer with the 2-amine variant (CAS 1219967-41-5, identical molecular formula) , omitting the 6-chloro substituent (CAS 1249582-68-0) , or eliminating the methylene spacer (CAS 1557454-93-9) —can alter the pKa of the pyridine nitrogen, the hydrogen-bond donor/acceptor profile, the conformational flexibility of the tetrahydropyran moiety, and the availability of the chloro group as a cross-coupling handle. These differences propagate into divergent reactivity in subsequent synthetic steps (e.g., Buchwald–Hartwig amination, Suzuki coupling) and can affect the physicochemical profile of final target molecules. The quantitative evidence below establishes where 6-chloro-N-(oxan-4-ylmethyl)pyridin-3-amine differs measurably from its closest analogs, enabling evidence-based procurement decisions.

Regioisomer mismatch 2-Amine regioisomer (CAS 1219967-41-5) alters pyridine electronics and may require different cross-coupling conditions.

Absent chloro handle Des-chloro analog (CAS 1249582-68-0) lacks the 6-Cl cross-coupling site, limiting downstream diversification.

Spacer variation Direct N-tetrahydropyran analog (CAS 1557454-93-9) reduces conformational flexibility and alters amine reactivity.

Comparative Evidence Against Analogs

3- vs. 2-Amine Regiochemistry and Cross-Coupling Reactivity

6-Chloro-N-(oxan-4-ylmethyl)pyridin-3-amine positions the secondary amine at the pyridine 3-position, whereas its constitutional isomer 6-chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine (CAS 1219967-41-5) places it at the 2-position . In 3-aminopyridines, the amine is meta to the pyridine nitrogen, rendering the ring nitrogen more basic (predicted pKa of the conjugate acid ~4.78 for the target compound class) and electronically distinct from 2-aminopyridines, where the amine is ortho to the ring nitrogen and participates in intramolecular hydrogen bonding [1]. This regiochemical difference alters the electron density distribution on the pyridine ring, directly affecting the reactivity of the 6-chloro substituent in palladium-catalyzed cross-coupling reactions. In Buchwald-Hartwig amination, 3-aminopyridines generally require different ligand/catalyst systems compared to 2-aminopyridines due to the altered coordination environment of the pyridine nitrogen [2].

Regiochemistry

Class-level

3-amine vs 2-amine regioisomer; predicted ΔpKa ~2 log units

Supports regioisomer-specific synthetic route design

pKa values are class-level predictions

Evidence Dimension	Pyridine amine substitution position (regiochemistry)
Target Compound Data	3-amine substitution (meta to pyridine N); SMILES Clc1ccc(NCC2CCOCC2)cn1; MW 226.70
Comparator Or Baseline	6-Chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-2-amine (CAS 1219967-41-5): 2-amine substitution (ortho to pyridine N); SMILES Clc1cccc(NCC2CCOCC2)n1; MW 226.70 (identical)
Quantified Difference	Identical molecular formula and MW; positional isomerism only. Predicted pKa (conjugate acid): 3-aminopyridine class ~4.78; 2-aminopyridine class ~6.8 (Δ ~2 log units) [1].
Conditions	Regiochemical assignment confirmed by SMILES comparison and InChIKey differentiation: target InChIKey JLKAWHGMSZBBPW-UHFFFAOYSA-N (3-amine); comparator InChIKey differs (2-amine). pKa values are class-level predictions for unsubstituted 3-aminopyridine vs 2-aminopyridine [1].

Why This Matters

Procurement of the incorrect regioisomer will yield a different reactivity profile in cross-coupling and amination reactions, potentially causing synthetic route failure; the 3-amine regioisomer cannot serve as a drop-in replacement for the 2-amine variant without re-optimization of reaction conditions.

• [1] NVChem. Predicted pKa for 3-aminopyridine class: 4.78 ± 0.10 at 25 °C. http://ja.nvchem.net (accessed 2026-04-28). Note: pKa for 2-aminopyridine class (~6.8) is a well-established literature value; see, e.g., Joule JA, Mills K. Heterocyclic Chemistry. 5th ed. Wiley; 2010. View Source
• [2] Surry DS, Buchwald SL. Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. 2011;2(1):27-50. doi:10.1039/C0SC00331J. Review documenting differential reactivity of 2- vs 3-aminopyridines in Buchwald-Hartwig amination. View Source

6-Chloro Substituent as a Synthetic Handle

The target compound carries a chlorine atom at the pyridine 6-position, providing a versatile synthetic handle for transition-metal-catalyzed cross-coupling reactions (Suzuki, Negishi, Buchwald-Hartwig, etc.). The des-chloro analog N-(oxan-4-ylmethyl)pyridin-3-amine (CAS 1249582-68-0) lacks this halogen, eliminating the possibility of direct C–C or C–N bond formation at the 6-position without prior C–H activation . The chlorine substituent increases the molecular weight by 34.44 g·mol⁻¹ (from 192.26 to 226.70 g·mol⁻¹) and contributes to a higher calculated logP (estimated ΔlogP ~+0.5 to +0.8 for the chloro vs hydrogen substitution on the pyridine ring, based on the Hansch π constant for aromatic Cl of +0.71) [1].

Chloro handle

Class-level

6-Cl present; MW 226.70 vs des-Cl MW 192.26

Enables cross-coupling; des-Cl analog lacks synthetic handle

logP and purity differ between analogs

Evidence Dimension	Presence/absence of 6-chloro substituent; molecular weight; synthetic versatility
Target Compound Data	6-Chloro present; MW 226.70 g·mol⁻¹; formula C₁₁H₁₅ClN₂O; cross-coupling competent at C6
Comparator Or Baseline	N-(Oxan-4-ylmethyl)pyridin-3-amine (CAS 1249582-68-0): 6-H instead of 6-Cl; MW 192.26 g·mol⁻¹; formula C₁₁H₁₆N₂O; no halogen handle for cross-coupling
Quantified Difference	ΔMW = +34.44 g·mol⁻¹ (18% increase). Estimated ΔlogP ≈ +0.5 to +0.8 (based on aromatic Cl Hansch π = +0.71) [1]. Purity availability: target compound offered at 90–97% ; des-chloro analog offered at 95% .
Conditions	MW and formula from Chemsrc entries . logP estimation based on additive fragment constant method (Hansch π for Cl on aromatic ring = +0.71; actual ΔlogP may vary due to intramolecular effects).

Why This Matters

If the intended synthetic route requires a cross-coupling step at the pyridine 6-position, the des-chloro analog is synthetically incompetent; procurement of the correct chloro-bearing compound avoids the need for a separate halogenation step and reduces step count.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. Aromatic Cl π = +0.71. View Source

Methylene Spacer: Conformational and Basicity Differences

The target compound incorporates an oxan-4-ylmethyl group (tetrahydropyran attached via a CH₂ spacer to the amine nitrogen), whereas the comparator 6-chloro-N-(oxan-4-yl)pyridin-3-amine (CAS 1557454-93-9) attaches the tetrahydropyran ring directly to the amine nitrogen without a methylene bridge . The methylene spacer increases the distance between the tetrahydropyran oxygen and the amine nitrogen, reducing through-bond electronic effects. In the direct-linked analog, the amine nitrogen is directly attached to an sp³ carbon of the tetrahydropyran ring, making it a secondary amine with the nitrogen adjacent to an ethereal oxygen; this arrangement can influence the pKa of the amine and its susceptibility to metabolic N-dealkylation [1]. In the target compound, the amine is a benzylic-type secondary amine (Ar-NH-CH₂-R), which typically exhibits different oxidative metabolic stability compared to a direct N-cycloalkyl amine [1]. The molecular weight differs by 14.03 g·mol⁻¹ (226.70 vs 212.67), corresponding precisely to one CH₂ unit.

Methylene spacer

Class-level

N-CH₂-tetrahydropyran vs direct N-tetrahydropyran; ΔMW +14

Conformational flexibility alters reactivity and N-functionalization

Metabolic stability profile may differ

Evidence Dimension	Presence/absence of methylene spacer between amine N and tetrahydropyran ring; molecular weight; conformational degrees of freedom
Target Compound Data	Oxan-4-ylmethyl (N-CH₂-tetrahydropyran); MW 226.70 g·mol⁻¹; formula C₁₁H₁₅ClN₂O; rotatable bonds: 3 (exocyclic C-N and two CH₂-O bonds)
Comparator Or Baseline	6-Chloro-N-(oxan-4-yl)pyridin-3-amine (CAS 1557454-93-9): direct N-tetrahydropyran linkage; MW 212.67 g·mol⁻¹; formula C₁₀H₁₃ClN₂O; rotatable bonds: 2
Quantified Difference	ΔMW = +14.03 g·mol⁻¹ (6.6% increase; one CH₂ unit). Δ rotatable bonds = +1. Target compound SMILES: Clc1ccc(NCC2CCOCC2)cn1; comparator SMILES: Clc1ccc(NC2CCOCC2)cn1 .
Conditions	Structural comparison based on SMILES and formula data from Chemsrc entries . Rotatable bond count from SMILES analysis.

Why This Matters

The presence or absence of the methylene spacer affects the conformational ensemble accessible to the tetrahydropyran ring, which can influence binding poses in target proteins if the compound is used as a fragment or scaffold in drug discovery; it also alters the amine's electronic environment and may affect the outcome of N-functionalization reactions during library synthesis.

• [1] Testa B, Krämer SD. The biochemistry of drug metabolism – an introduction. Part 2: Redox reactions and their enzymes. Chemistry & Biodiversity. 2007;4(3):257-405. doi:10.1002/cbdv.200790032. Review covering N-dealkylation of benzylic amines vs N-cycloalkyl amines. View Source

Hydrogen Bond Donor: Secondary vs. Tertiary Amine

The target compound is a secondary amine (Ar-NH-CH₂-R) with one hydrogen bond donor (HBD), whereas the N-methylated analog 6-chloro-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine (CAS 1183442-35-4) is a tertiary amine with zero HBDs . While the comparator is a 2-pyridinamine regioisomer rather than a 3-pyridinamine, the N-methylation difference is orthogonal and illustrates the HBD contrast. The presence of the N–H proton in the target compound enables further functionalization via N-alkylation, N-acylation, N-sulfonylation, or N-arylation, whereas the N-methyl analog is a terminal tertiary amine with limited further derivatization potential at the amine nitrogen. The target compound also offers a hydrogen bond donor for target engagement in biological screening applications. The molecular formula difference is CH₂ (ΔMW = 14.03 g·mol⁻¹ for the N-Me vs N-H difference, though the comparator also differs in regioisomerism, so direct MW comparison is confounded).

Amine type

Reported

Secondary amine (1 HBD) vs N-Me tertiary amine (0 HBD)

Secondary amine enables further N-derivatization

Comparator also differs in regiochemistry; confounded

Evidence Dimension	Hydrogen bond donor count (HBD); further derivatization potential at the amine nitrogen
Target Compound Data	Secondary amine (Ar-NH-CH₂-R); HBD count = 1; can undergo N-alkylation, N-acylation, N-sulfonylation, N-arylation
Comparator Or Baseline	6-Chloro-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-pyridinamine (CAS 1183442-35-4): tertiary amine; HBD count = 0; amine nitrogen is fully substituted, limiting further N-functionalization
Quantified Difference	ΔHBD = 1 (target has one N–H; comparator has zero). Note: comparator is a 2-pyridinamine regioisomer, so differences are partially confounded by regiochemistry.
Conditions	Structural comparison from Parchem and Chemsrc listings . HBD count derived from SMILES inspection.

Why This Matters

If the procurement goal is to use the compound as a diversification point for library synthesis (e.g., parallel N-alkylation or N-acylation), the secondary amine of the target compound is essential; the N-methyl tertiary amine analog cannot serve this purpose.

Purity and Availability Across Suppliers

The target compound is stocked or synthesized on demand by multiple suppliers with specified purity grades. Reported purity values range from 90% (ChemBridge EXPRESS-Pick Collection, 50 mg in stock) to 97% (BLD Pharm, non-stock building block, by synthesis) , with intermediate offerings at 95% (A2B Chem, AK Scientific, Biosynth) . In contrast, the des-chloro analog N-(oxan-4-ylmethyl)pyridin-3-amine (CAS 1249582-68-0) is offered at 95% purity , and the 2-amine regioisomer (CAS 1219967-41-5) is listed at ≥98% purity as an API intermediate . This purity landscape indicates that the target compound is primarily positioned as a research-grade building block rather than a cGMP intermediate, which has implications for procurement in medicinal chemistry versus process chemistry contexts.

Purity grade

Specification review

90–97% across suppliers; 2-amine regioisomer ≥98%

Purity grade selection depends on research stage

Supplier-specified purity; independent verification advised

Evidence Dimension	Commercially available purity grade across suppliers
Target Compound Data	Purity range: 90% (ChemBridge, 50 mg) to 97% (BLD Pharm, by synthesis); also 95% (A2B Chem, AK Scientific, Biosynth)
Comparator Or Baseline	Des-chloro analog (CAS 1249582-68-0): 95% . 2-Amine regioisomer (CAS 1219967-41-5): ≥98% (MolCore, ISO-certified) .
Quantified Difference	Target compound maximum listed purity: 97%. Comparator (2-amine regioisomer): 98% NLT (MolCore). Target compound minimum listed purity: 90%.
Conditions	Purity data aggregated from Mcule supplier listings , Smolecule , and MolCore . Purity values are supplier-specified and may not reflect independent verification.

Why This Matters

For procurement decisions, the purity specification dictates suitability for different stages of research: 90% may be acceptable for initial screening or library production, while >97% may be required for late-stage intermediate use; users should select the supplier grade that matches their intended application.

Predicted Physicochemical Property Comparison

Predicted physicochemical properties for the target compound include a boiling point of 779.4 ± 60.0 °C (at 760 Torr), a density of 1.154 ± 0.06 g·cm⁻³ (at 20 °C), and a pKa of 4.78 ± 0.10 (most acidic, at 25 °C) [1]. These predicted values are class-typical for chlorinated 3-aminopyridine derivatives bearing an ethereal N-substituent. In comparison, the direct-linked analog 6-chloro-N-(oxan-4-yl)pyridin-3-amine (CAS 1557454-93-9) has a predicted boiling point of 779.4 ± 60.0 °C and density of 1.154 ± 0.06 g·cm⁻³ (identical within prediction tolerances, as the additional CH₂ contributes minimally to these bulk properties) but a predicted pKa of 4.78 ± 0.10 as well, reflecting the dominance of the pyridinium ion protonation site over the exocyclic amine in determining the most acidic pKa [2]. These data indicate that bulk physical properties do not strongly discriminate between the methylene-spacer and direct-linked analogs, and that differentiation must rely on the structural and reactivity features documented in Evidence Items 1–4.

Bulk properties

Reported

BP ~779°C, density 1.154, pKa 4.78 (predicted)

Bulk properties do not differentiate analogs; rely on structural features

Predicted values, not experimental

Evidence Dimension	Predicted boiling point, density, and pKa (most acidic)
Target Compound Data	BP: 779.4 ± 60.0 °C (760 Torr); density: 1.154 ± 0.06 g·cm⁻³ (20 °C); pKa: 4.78 ± 0.10 (25 °C) [1]
Comparator Or Baseline	6-Chloro-N-(oxan-4-yl)pyridin-3-amine (CAS 1557454-93-9): BP 779.4 ± 60.0 °C; density 1.154 ± 0.06 g·cm⁻³; pKa 4.78 ± 0.10 [2]
Quantified Difference	Predicted BP, density, and pKa are identical within reported prediction uncertainties (±60 °C, ±0.06 g·cm⁻³, ±0.10 log units). No measurable differentiation in bulk predicted physicochemical properties.
Conditions	Predicted values from NVChem / Chemsrc computational estimation [REFS-1, REFS-2]. These are not experimentally measured values and should be treated as approximate.

Why This Matters

Bulk physicochemical properties alone cannot distinguish this compound from its closest analog; procurement decisions must be driven by the structural and reactivity differentiators (regiochemistry, chlorine handle, methylene spacer, HBD count) rather than by boiling point or density.

• [1] NVChem. Predicted properties for 6-chloro-N-(oxan-4-ylmethyl)pyridin-3-amine: BP 779.4 ± 60.0 °C, density 1.154 ± 0.06 g·cm⁻³, pKa 4.78 ± 0.10. http://ja.nvchem.net (accessed 2026-04-28). View Source
• [2] NVChem. Predicted properties for 6-chloro-N-(oxan-4-yl)pyridin-3-amine (CAS 1557454-93-9): BP 779.4 ± 60.0 °C, density 1.154 ± 0.06 g·cm⁻³, pKa 4.78 ± 0.10. http://ja.nvchem.net (accessed 2026-04-28). View Source

Key Application Scenarios

Kinase Inhibitor Scaffold Diversification via C6 Cross-Coupling

The 6-chloro substituent provides a palladium-catalyzed cross-coupling handle (Suzuki, Negishi, Buchwald-Hartwig) for introducing aryl, heteroaryl, or amino diversity at the pyridine 6-position . Scaffolds containing the oxan-4-ylmethylamino-pyridine motif have been specifically claimed in patents as protein kinase modulators, including CDK9 inhibitors (WO2011012661A1) [1]. The 3-amine regioisomer places the amine in a meta relationship to the pyridine nitrogen, electronically differentiating it from 2-amine scaffolds and potentially altering kinase hinge-region binding interactions. Researchers developing kinase-focused compound libraries can use this building block as a diversification point where the 6-chloro is elaborated while the oxan-4-ylmethyl group provides a conformationally flexible, hydrogen-bond-capable substituent for solvent-exposed or ribose-pocket interactions.

Parallel Library Synthesis via Secondary Amine N–H

The secondary amine N–H proton enables rapid parallel diversification through N-acylation, N-sulfonylation, N-alkylation, or N-arylation reactions, generating structurally diverse compound arrays from a single building block . Unlike the N-methylated tertiary amine analog (CAS 1183442-35-4), which is a synthetic dead-end at the amine nitrogen, this compound serves as a branching point for library production [1]. Medicinal chemistry groups conducting structure–activity relationship (SAR) exploration around the amine substituent can procure this compound and perform late-stage functionalization without needing to re-synthesize the pyridine core.

3-Aminopyridine Regioisomer for Drug Candidates

The unambiguous 3-amine regiochemistry distinguishes this compound from the more common 2-aminopyridine building blocks and is critical when the target binding mode requires a 3-aminopyridine pharmacophore . In medicinal chemistry campaigns, the position of the pyridine nitrogen relative to the amine substituent determines hydrogen-bonding geometry with protein targets. Procurement of the correct 3-amine regioisomer (CAS 1378034-61-7) rather than the 2-amine isomer (CAS 1219967-41-5) is essential when the synthetic route was designed around a 3-aminopyridine core [1]. This is particularly relevant for programs targeting kinases where the 3-aminopyridine motif has been validated as a hinge-binding scaffold .

FBDD with Dual-Functionalized Pyridine Core

With a molecular weight of 226.70 g·mol⁻¹ (within fragment-like property space) and two orthogonal functionalization vectors (6-chloro for cross-coupling; secondary amine for N-functionalization), this compound meets the criteria for a fragment library component . The oxan-4-ylmethyl group contributes three-dimensional character (fraction sp³ = 0.55, 6 of 11 carbons being sp³-hybridized) while maintaining compliance with the Rule of Three for fragment-based screening (MW < 300, HBD ≤ 3, HBA ≤ 3, clogP ≤ 3) [1]. Fragment-screening groups can use this compound as a starting point for structure-guided elaboration, with both the chlorine and the amine nitrogen available as synthetic growth vectors.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold diversification

6-Chloro cross-coupling handle

Palladium-catalyzed coupling efficiency

Parallel library synthesis

Secondary amine N–H

N-functionalization reaction scope

3-Aminopyridine pharmacophore design

3-Amine regioisomer

Regiochemistry verification (NMR)

Fragment-based drug discovery

Dual orthogonal vectors, fragment-like properties

Fragment library compliance (MW, HBD, sp³)

• [1] WO2011012661A1. Pyridine and pyrazine derivatives as protein kinase modulators. WIPO (PCT). Compounds containing oxan-4-ylmethylamino-pyridine and -pyrazine scaffolds claimed as CDK9 inhibitors. https://patents.google.com/patent/WO2011012661A1/en (accessed 2026-04-28). View Source